6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione

• Molecular Formula: C11H16N4O3
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C11H16N4O3/c1-15-10(16)8(14-18)9(13-11(15)17)12-7-5-3-2-4-6-7/h7,12H,2-6H2,1H3,(H,13,17)
• InChI Key: SWLJVDNUQDIJCV-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=C(NC1=O)NC2CCCCC2)N=O

Description

6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione is a pyrimidone and a nitroso compound.

Scientific Research Applications

Antitumor Activity

6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione and its metal complexes, including Ti(IV), Zn(II), Fe(III), and Pd(II), have shown significant antitumor activity against cancer cells such as K562 (human chronic myeloid leukemia) and Jurkat (human T lymphocyte carcinoma) cells (Shabani et al., 2009).

Chemical and Structural Studies

The chemical and electrochemical properties, as well as structural characteristics of derivatives of 6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione, have been investigated. This includes studies on their spectroscopic properties, cyclic voltammetry, X-Ray analysis, and theoretical calculations (Nitta et al., 2004).

Analytical Chemistry

6-Hydroxy-5-[(2-hydroxy- 6-oxocyclohex-1-en-1-yl)(2-nitrophenyl)methyl]-1,3-dimethylpyrimidine-2,4(1H,3H)-dione, a compound related to 6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione, was synthesized and analyzed using spectral methods and X-ray single-crystal diffraction. Its molecular geometry and electronic absorption spectra were also examined (Barakat et al., 2018).

Synthesis of Derivatives

Research has been conducted on the synthesis of new derivatives, such as thietanylpyrimidine and thietanylimidazole derivatives, which involve the modification of the pyrimidine-2,4(1H,3H)-dione structure (Meshcheryakova & Kataev, 2013).

Oxidation and Isomerism Studies

Studies have examined the oxidation and isomerism of thietane-containing heterocycles related to 6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione. This research provides insights into the effects of oxidation on the quality of the final products and optimal conditions for these reactions (Meshcheryakova et al., 2014).

Synthesis of Heterocyclic Compounds

Research on the regioselective synthesis of pyrimidine annelated heterocycles from related structures has been conducted, providing insights into the synthesis process and the resulting yield of different heterocyclic compounds (Majumdar et al., 2001).

NO-Generating Property

Research on 4H-[1,2,5]Oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxides, related to 6-(cyclohexylamino)-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione, explored their NO-generating properties and the generation of nitric oxide under physiological conditions (Sako et al., 1998).